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Compound of Interest

Compound Name: Disperse blue 291G

Cat. No.: B1345536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of polyester fibers

with Disperse Blue 291 in a research laboratory setting. The protocol outlines the necessary

reagents, equipment, and step-by-step procedures for dyeing, after-treatment, and evaluation

of the dyed fibers.

Overview
Polyester, a synthetic hydrophobic fiber, requires specific dyeing conditions to achieve deep

and fast colorations. Disperse dyes, which are non-ionic and have low water solubility, are the

primary class of dyes used for polyester. The dyeing process is typically carried out at high

temperatures (around 130°C) under pressure to facilitate the diffusion of the dye molecules into

the amorphous regions of the polyester fibers.[1][2][3] A subsequent reduction clearing process

is crucial to remove unfixed dye from the fiber surface, thereby improving the wash fastness of

the dyeing.[4][5][6] This protocol details a standard high-temperature exhaust dyeing method

for Disperse Blue 291 on polyester fibers.

Disperse Blue 291 Properties:[7][8]
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Property Value

C.I. Name Disperse Blue 291

CAS Number 83929-84-4 / 56548-64-2[7][8]

Molecular Formula C₁₉H₂₁BrN₆O₆[7][8]

Molecular Weight 509.31 g/mol [7][8]

Class Azo[7][8]

Application
Primarily for dyeing and printing on polyester

and its blends.[7][8][9]

Experimental Protocols
This section provides detailed methodologies for the dyeing of polyester fibers with Disperse

Blue 291, including dyebath preparation, the dyeing cycle, reduction clearing, and

colorfastness testing.

2.1. Materials and Reagents

Material/Reagent Grade

Polyester fiber/fabric Scoured and bleached

Disperse Blue 291 Commercial Grade

Dispersing agent (anionic) Laboratory Grade

Acetic acid (CH₃COOH) Laboratory Grade

Sodium hydrosulfite (Na₂S₂O₄) Laboratory Grade

Sodium hydroxide (NaOH) Laboratory Grade

Distilled or deionized water

2.2. Equipment

High-temperature laboratory dyeing machine (e.g., glycerin bath beaker dyer or similar)
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Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Launder-Ometer or similar washing fastness tester

Crockmeter

Xenon arc lamp lightfastness tester

Spectrophotometer for color measurement (optional)

Grey scales for assessing color change and staining

2.3. Experimental Workflow
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Dyeing Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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